Cas no 285124-45-0 (1-Propanol,3-[(2-methylpropyl)amino]-)

• Product Name: 1-Propanol,3-[(2-methylpropyl)amino]-
• CAS No: 285124-45-0
• MF: C₇H₁₇NO
• MW: 131.215982198715
• MDL: MFCD03446756
• CID: 290235
• PubChem ID: 2772039
• Update Time: 2025-06-12

1-Propanol,3-[(2-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[(2-methylpropyl)amino]-
• 3-(2-methylpropylamino)propan-1-ol
• 3-[(2-methylpropyl)amino]-1-Propanol
• 3-Isobutylamino-propan-1-ol
• BB_SC-1146
• 285124-45-0
• SCHEMBL6692244
• 3-(iso-Butylamino)propan-1-ol
• AKOS000300033
• SB85148
• N-isobutyl-3-hydroxypropylamine
• FT-0676764
• 3-[(2-methylpropyl)amino]propan-1-ol
• 3-(Isobutylamino)propan-1-ol
• CS-0316265
• DQTOAJHGPKIACO-UHFFFAOYSA-N
• MFCD03446756
• DTXSID70378167
• VS-09553

• MDL： MFCD03446756
• Inchi： 1S/C7H17NO/c1-7(2)6-8-4-3-5-9/h7-9H,3-6H2,1-2H3
• InChI Key： DQTOAJHGPKIACO-UHFFFAOYSA-N
• SMILES： OCCCNCC(C)C

Computed Properties

• Exact Mass: 131.13100
• Monoisotopic Mass: 131.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Boiling Point: 202.5°Cat760mmHg
• Flash Point: 64.4°C
• PSA: 32.26000
• LogP: 1.00530

1-Propanol,3-[(2-methylpropyl)amino]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-Propanol,3-[(2-methylpropyl)amino]-

Comprehensive Overview of 1-Propanol,3-[(2-methylpropyl)amino]- (CAS No. 285124-45-0)

1-Propanol,3-[(2-methylpropyl)amino]- (CAS No. 285124-45-0) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceuticals, and material science. This compound, often referred to by its systematic name, belongs to the class of amino alcohols, which are known for their versatile applications in various industries. The unique structural features of 1-Propanol,3-[(2-methylpropyl)amino]- make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and specialty chemicals.

The chemical structure of 1-Propanol,3-[(2-methylpropyl)amino]- includes a propyl backbone with an amino group substituted at the third carbon, further modified by a 2-methylpropyl moiety. This configuration imparts distinct physicochemical properties, such as moderate polarity and solubility in organic solvents, which are critical for its utility in organic synthesis. Researchers and industrial chemists often explore its reactivity in nucleophilic substitution reactions and reductive amination processes, making it a subject of interest in modern synthetic chemistry.

In recent years, the demand for 1-Propanol,3-[(2-methylpropyl)amino]- has surged due to its potential applications in green chemistry and sustainable manufacturing. As industries shift toward environmentally friendly practices, this compound has been investigated as a building block for biodegradable materials and low-toxicity solvents. Its compatibility with catalytic systems and ability to participate in atom-efficient reactions align with the principles of sustainable chemistry, addressing contemporary concerns about carbon footprint reduction and waste minimization.

Another area of growing interest is the role of 1-Propanol,3-[(2-methylpropyl)amino]- in the pharmaceutical industry. Amino alcohols, in general, are pivotal in drug design due to their ability to interact with biological targets. This compound, in particular, has been studied for its potential as a precursor in the synthesis of active pharmaceutical ingredients (APIs) and chiral auxiliaries. Its structural flexibility allows for modifications that can enhance drug bioavailability and target specificity, making it a valuable asset in medicinal chemistry.

From a commercial perspective, 1-Propanol,3-[(2-methylpropyl)amino]- is often sourced from specialized chemical suppliers who cater to research institutions and industrial laboratories. The compound's purity and stability are critical factors for its successful application, prompting suppliers to adhere to stringent quality control standards. Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) are commonly employed to verify its identity and purity, ensuring compliance with industry benchmarks.

In the context of material science, 1-Propanol,3-[(2-methylpropyl)amino]- has been explored for its potential in polymer chemistry. Its bifunctional nature—combining an alcohol and an amino group—enables its use as a cross-linking agent or monomer in the production of polyurethanes and epoxy resins. These materials find applications in coatings, adhesives, and composites, highlighting the compound's versatility beyond traditional chemical synthesis.

The safety profile of 1-Propanol,3-[(2-methylpropyl)amino]- is another topic of relevance for users. While it is not classified as a hazardous substance under standard regulations, proper handling practices—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended to mitigate potential risks. Material safety data sheets (MSDS) provide detailed guidelines for storage, transportation, and disposal, ensuring safe usage in laboratory and industrial settings.

Looking ahead, the future of 1-Propanol,3-[(2-methylpropyl)amino]- appears promising, with ongoing research focusing on its applications in nanotechnology and catalysis. As the scientific community continues to uncover novel uses for this compound, its relevance in cutting-edge technologies is expected to grow. For instance, its potential role in metal-organic frameworks (MOFs) and heterogeneous catalysis could open new avenues in energy storage and environmental remediation.

In summary, 1-Propanol,3-[(2-methylpropyl)amino]- (CAS No. 285124-45-0) is a multifaceted compound with broad applications across multiple disciplines. Its significance in organic synthesis, pharmaceutical development, and material science underscores its value as a chemical intermediate. As industries evolve to meet the demands of sustainability and innovation, this compound is poised to play an increasingly important role in shaping the future of chemistry and technology.